![molecular formula C15H14N2OS B5717387 N-(anilinocarbonothioyl)-3-methylbenzamide CAS No. 56437-99-1](/img/structure/B5717387.png)
N-(anilinocarbonothioyl)-3-methylbenzamide
Overview
Description
N-(anilinocarbonothioyl)-3-methylbenzamide, also known as MAT, is a small molecule that has gained attention in the scientific community due to its potential therapeutic applications. MAT is a thioamide compound that has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties.
Mechanism of Action
The mechanism of action of N-(anilinocarbonothioyl)-3-methylbenzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression. In addition, this compound has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a signaling pathway that plays a role in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis and inhibit angiogenesis, which are processes that play a role in cancer growth and metastasis. In addition, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which play a role in inflammation. Furthermore, this compound has been shown to inhibit the replication of viruses such as influenza A and HIV.
Advantages and Limitations for Lab Experiments
N-(anilinocarbonothioyl)-3-methylbenzamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it useful for in vitro experiments. In addition, this compound has been shown to have low toxicity, making it a safe compound to use in experiments. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on N-(anilinocarbonothioyl)-3-methylbenzamide. One area of research is the development of this compound analogs with improved potency and selectivity. Another area of research is the study of the pharmacokinetics and pharmacodynamics of this compound in animal models. In addition, future research could focus on the use of this compound as a potential therapeutic agent in various fields of medicine, such as cancer, inflammation, and viral infections.
Conclusion:
In conclusion, this compound, or this compound, is a small molecule that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties, and its mechanism of action involves the inhibition of various enzymes and signaling pathways. While there are limitations to studying this compound, such as its unclear mechanism of action, future research could focus on developing this compound analogs with improved potency and selectivity, studying its pharmacokinetics and pharmacodynamics in animal models, and exploring its potential therapeutic applications in various fields of medicine.
Synthesis Methods
The synthesis of N-(anilinocarbonothioyl)-3-methylbenzamide involves the reaction of 3-methylbenzoic acid with thionyl chloride to form 3-methylbenzoyl chloride. This intermediate is then reacted with aniline to form N-(3-methylbenzoyl)aniline. The final step involves the reaction of N-(3-methylbenzoyl)aniline with carbon disulfide to form this compound.
Scientific Research Applications
N-(anilinocarbonothioyl)-3-methylbenzamide has been shown to have potential therapeutic applications in various fields of medicine. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In addition, this compound has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, this compound has been shown to have anti-viral properties by inhibiting the replication of viruses such as influenza A and HIV.
properties
IUPAC Name |
3-methyl-N-(phenylcarbamothioyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2OS/c1-11-6-5-7-12(10-11)14(18)17-15(19)16-13-8-3-2-4-9-13/h2-10H,1H3,(H2,16,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRLICESMUXZLLY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC(=S)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00971867 | |
Record name | 3-Methyl-N-[(phenylimino)(sulfanyl)methyl]benzene-1-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00971867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56437-99-1 | |
Record name | NSC131948 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=131948 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Methyl-N-[(phenylimino)(sulfanyl)methyl]benzene-1-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00971867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.